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Compound of Interest

Compound Name: C.l. Acid Blue 199

Cat. No.: B1172416

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core spectral characteristics of C.I.
74190, a synthetic dye commonly known as Direct Blue 199. This document is intended for
researchers, scientists, and professionals in drug development who may utilize this dye in their
work.

Introduction

C.1. 74190, or Direct Blue 199, is a water-soluble anionic dye belonging to the phthalocyanine
class.[1] Its molecular structure, centered around a copper phthalocyanine core, is responsible
for its distinct bright blue color. It is widely used in the textile industry for dyeing cellulose fibers,
silk, and leather, as well as in paper coloring.[1]

Chemical and Physical Properties

A summary of the key chemical and physical properties of C.I. 74190 is presented in the table
below.
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Property Value Reference
C.l. Name 74190 [1112]
Common Name Direct Blue 199 [1][2]

Direct Fast Blue FBL, Fastusol
Synonyms Blue 75L, Direct TURQ Blue [2]
FB, Direct Fast Blue FAL

CAS Number 12222-04-7, 63950-02-7 [1]
Molecular Structure Phthalocyanine [1]
Appearance Blue to dark brown powder

Water Solubility 20 g/L (at 20 °C) [1]

Spectral Characteristics

The spectral properties of a dye are fundamental to its application and analysis. This section
details the known spectral characteristics of C.l. 74190.

UV-Visible Absorption Spectroscopy

In an aqueous solution, C.1. 74190 exhibits a characteristic absorption spectrum in the visible
range. The maximum absorbance (Amax) is a key identifier for this compound under specific
solvent conditions.

Maximum Absorbance
Solvent Reference
(Amax)

Water 610 nm [1]

While the Amax is consistently reported, obtaining a full, high-resolution UV-Visible absorption
spectrum from publicly available literature has proven challenging. The overall shape of the
spectrum is expected to be characteristic of a phthalocyanine compound, with a prominent Q-
band in the 600-700 nm region.
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Fluorescence Spectroscopy

Extensive literature searches did not yield any data on the fluorescence excitation or emission
spectra of C.1. 74190. This suggests that the compound is either non-fluorescent or exhibits
negligible fluorescence, which is not uncommon for certain phthalocyanine dyes due to efficient
non-radiative decay pathways of the excited state.

Experimental Protocols

This section outlines a general experimental protocol for obtaining the UV-Visible absorption
spectrum of C.1. 74190 in an aqueous solution.

UV-Visible Spectroscopy Protocol

Objective: To determine the UV-Visible absorption spectrum and confirm the maximum
absorbance (Amax) of C.I. 74190 in an aqueous solution.

Materials:

C.1. 74190 (Direct Blue 199) powder

Distilled or deionized water

Volumetric flasks (e.g., 100 mL, 10 mL)

Pipettes

Quartz cuvettes (1 cm path length)

UV-Visible spectrophotometer

Procedure:

o Preparation of a Stock Solution:

o Accurately weigh a small amount of C.I. 74190 powder (e.g., 10 mg).

o Dissolve the powder in a known volume of distilled water (e.g., 100 mL) in a volumetric
flask to create a stock solution. Ensure complete dissolution.
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Preparation of Working Solutions:

o Perform serial dilutions of the stock solution to prepare a series of working solutions with
varying concentrations. This is important for ensuring that the absorbance readings fall
within the linear range of the spectrophotometer (typically 0.1 to 1.0).

Spectrophotometer Setup:

o Turn on the UV-Visible spectrophotometer and allow it to warm up as per the
manufacturer's instructions.

o Set the wavelength range for the scan (e.g., 300 nm to 800 nm).
Blank Measurement:
o Fill a quartz cuvette with the solvent used for the solutions (distilled or deionized water).

o Place the cuvette in the spectrophotometer and record a baseline or "blank” spectrum.
This will be subtracted from the sample spectra to correct for any absorbance from the
solvent and the cuvette itself.

Sample Measurement:

[e]

Rinse a quartz cuvette with a small amount of the most dilute working solution and then fill
it with the solution.

[e]

Wipe the optical surfaces of the cuvette with a lint-free cloth.

o

Place the cuvette in the spectrophotometer and record the absorption spectrum.

[¢]

Repeat this step for all the prepared working solutions, moving from the most dilute to the
most concentrated.

Data Analysis:

o lIdentify the wavelength of maximum absorbance (Amax) from the recorded spectra.
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o Plot absorbance at Amax versus concentration to generate a Beer-Lambert law calibration
curve, if quantitative analysis is required.

Experimental Workflow: Photocatalytic Degradation

C.l. 74190 is a stable molecule, and its removal from wastewater often requires advanced
oxidation processes such as photocatalysis. The following diagram illustrates a typical
experimental workflow for the photocatalytic degradation of this dye.

Caption: Workflow for the photocatalytic degradation of C.I. 74190.

This workflow outlines the key steps from the preparation of the dye solution and photocatalyst
to the analysis of the degradation efficiency over time using UV-Visible spectrophotometry. The
decrease in the absorbance at 610 nm is monitored to quantify the extent of dye degradation.

[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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